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Compound of Interest

Compound Name: Naringin

Cat. No.: B10753769

Introduction

Naringin, a flavanone glycoside predominantly found in citrus fruits, is gaining significant
attention as a natural and effective feed additive in the animal production industry.[1][2] Its
diverse biological activities, including antioxidant, anti-inflammatory, and metabolism-regulating
properties, make it a promising alternative to antibiotic growth promoters.[1][3] These
application notes provide a comprehensive overview of the use of naringin in the diets of
various animal species, summarizing its effects on performance, health, and product quality.

Mechanism of Action
Naringin exerts its beneficial effects through several key mechanisms:

» Antioxidant Activity: Naringin enhances the endogenous antioxidant system by increasing
the activity of enzymes such as Superoxide Dismutase (SOD), Catalase (CAT), and
Glutathione Peroxidase (GPx).[4] This helps to neutralize harmful reactive oxygen species
(ROS), reducing oxidative stress and protecting cells from damage.

» Anti-inflammatory Effects: Naringin can modulate inflammatory responses by inhibiting pro-
inflammatory signaling pathways like NF-kB and MAPK, and reducing the production of
cytokines such as TNF-a and IL-6.

 Lipid Metabolism Regulation: It has been shown to influence lipid metabolism by lowering
serum triglycerides and cholesterol. This is partly achieved by inhibiting key enzymes in
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cholesterol biosynthesis, such as HMG-CoA reductase. In some cases, it helps reduce fat
deposition and increase lean meat content.

o Gut Health and Microbiota Modulation: In ruminants, naringin can modify the ruminal
fermentation process, decrease inflammation induced by high-concentrate diets, and alter
the composition of the gut microbiota.

Data on Naringin Supplementation in Animal Feed

The following tables summarize the quantitative effects of dietary naringin supplementation
across various animal species as reported in scientific literature.

Table 1: Effects of Naringin on Finishing Pigs

Dosage (g/kg . Lo
Parameter feed) Duration Key Findings Reference
ee

Increased loin
. eye muscle
Carcass Traits 0.5 50 days
area and lean

meat content.

Significantly
Serum Lipids 0.5 50 days reduced serum
triglycerides.

Increased SOD

and T-AOC in
15 50 days meat; Increased

SOD and GPx in

the liver.

Oxidative
Stability

| Meat Quality | 1.5 | 50 days | Higher pH45min values and inosine monophosphate
concentrations. | |

Table 2: Effects of Naringin on Broiler Chickens
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Parameter

Growth
Performance

Dosage (g/kg
feed)

Duration

1.25-1.5 35 days

Key Findings Reference
Improved final

body weight,

body weight

gain, and feed

conversion

ratio (FCR).

Growth

Performance

200 mg/kg 35 days

Alleviated LPS-
induced
inflammation and
improved
intestinal barrier

function.

Antioxidant

Status

200 mg/kg 21 days

Increased
hepatic GSH-Px
activity; Reduced
MDA levels in
liver and
intestine post-
LPS challenge.

| Serum Enzymes | 1.25 - 1.5 | 35 days | Reduced serum concentrations of aspartate

transferase (AST) and alkaline phosphatase (ALP). | |

Table 3: Effects of Naringin on Ruminants (Goats, Lambs, Cows)
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Species Parameter

) Rumen
Fattening .
Fermentatio
Goats
n

Dosage Duration

500 mgl/kg

35 days
DM y

Key
Findings Reference
Increased
molar
proportions
of butyrate;
Attenuated
high-grain
diet-
induced
inflammatio
n.

Fattening Liver

Lambs Antioxidants

1.5 g/kg feed 45 days

Improved
liver
antioxidant
status by
lowering
TBARS

values.

Heat-
Growth &

Immunity

Stressed

Lambs

7 glweek
9 weeks
(oral)

Increased
average daily
gain and
gain-to-feed

ratio.

Heat- o
Antioxidant
Stressed
Status
Lambs

14 g/week
9 weeks
(oral)

Increased
plasma SOD
and GPx

activities.

| Transition Cows | Lactation & Health | 30 g/day per cow | ~56 days | Increased milk and

protein yield; Lowered serum NEFA, IL-6, and markers of oxidative stress. | |

Table 4: Effects of Naringin on Laying Hens
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Dosage (mgl/kg ) -
Parameter Duration Key Findings Reference
feed)
Reduced
hepatic lipid
Hepatic Health 200 - 600 10 weeks deposition and
lowered blood

lipid levels.

Improved
antioxidant
Antioxidant capacity and
) 200 - 600 10 weeks
Capacity promoted
estradiol

secretion.

| Gut Microbiota | 200 - 600 | 10 weeks | Enhanced microbial diversity in the cecum. | |

Experimental Protocols

Below are detailed methodologies for key experiments involving naringin supplementation in
animal feed.

Protocol 1: Evaluating Naringin in Finishing Pigs

o Objective: To investigate the effect of naringin on performance, carcass traits, and meat
quality in finishing pigs.

» Animal Model: 96 Yorkshire x Rongchang pigs with an average initial body weight of 66.2 +
0.63 kg.

o Experimental Design:
o Animals are randomly allocated to four treatment groups (n=24 pigs/group).

o Each treatment has six replicates with four pigs per replicate (half male, half female).
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o The groups are: Control (basal diet), N1 (basal diet + 0.5 g naringin/kg), N2 (basal diet +
1.0 g naringin/kg), and N3 (basal diet + 1.5 g naringin/kg).

o The basal diet is formulated to meet the NRC (2012) requirements for finishing pigs.

o Administration: Naringin (purity > 95%) is mixed into the feed on a dry matter basis. The
experimental period lasts for 50 days. Feed and water are provided ad libitum.

o Data Collection and Analysis:

o Performance: Body weight and feed intake are recorded to calculate growth performance
metrics.

o Blood Samples: Blood is collected to measure serum parameters like triglycerides (TG).

o Carcass and Meat Quality: After the trial, pigs are slaughtered. Loin eye muscle area is
measured. Meat quality indicators (pH, color, drip loss) and inosine monophosphate (IMP)
concentrations are analyzed.

o Oxidative Stability: Liver and muscle tissue samples are collected to measure the activity
of antioxidant enzymes (SOD, GPx) and total anti-oxidative capacity (T-AOC).

o Statistical Analysis: Data are analyzed using one-way ANOVA, with pig replicates as the
experimental unit.

Protocol 2: Evaluating Naringin in Broiler Chickens under Immune Stress

» Objective: To assess the effects of naringin on antioxidant function, intestinal barrier, and
immune response in broilers challenged with lipopolysaccharide (LPS).

e Animal Model: 144 one-day-old Ross 308 broiler chicks.
o Experimental Design:

o Chicks are randomly assigned to two dietary treatment groups: Control (basal corn-
soybean meal diet) and NG (basal diet + 200 mg/kg naringin). Each group has six
replicates of 12 birds each.
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o The feeding trial lasts for 21 days.

o On day 21, a 2x2 factorial design is implemented. Half of the birds from each dietary group
are intraperitoneally injected with LPS (250 pg/kg BW), while the other half receive an
equivalent volume of sterile saline. This creates four subgroups: CON-Saline, CON-LPS,
NG-Saline, and NG-LPS.

o Administration: Naringin is supplemented in the feed from day 1 to day 21.
o Data Collection and Analysis (3 hours post-injection):

o Blood Samples: Blood is collected to measure serum diamine oxidase (DAO) as a marker
of intestinal injury and other biochemical parameters.

o Tissue Samples: Liver, duodenum, jejunum, and ileum samples are collected.

o Antioxidant Status: Tissue homogenates are used to measure levels of malondialdehyde
(MDA), hydrogen peroxide (H202), and the activity of antioxidant enzymes (SOD, CAT,
GSH-PXx).

o Intestinal Morphology: Intestinal sections are fixed for histological analysis to measure
villus height and crypt depth.

o Gene Expression: RNA is extracted from liver and intestinal tissues to analyze the
expression of genes related to the inflammatory response (e.g., TNF-a, TLR4) and
intestinal barrier function (e.g., ZO-1) via RT-qPCR.

o Statistical Analysis: Data are analyzed using two-way ANOVA to assess the main effects of
diet (Naringin) and challenge (LPS), as well as their interaction.

Visualizations: Workflows and Signaling Pathways

Experimental Workflow Diagram
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Phase 3: Data Collection & Analysis

Phase 2: Treatment Period Biochemical Assays
Phase 1: Experimental Setup Control Group Trial Duration (s )
(Basal Diet)

Diet Assignment
Sample Collection Statistical Analysis |
Acclimatization Period Random Allocation (Blood, Tissues) (ENOVA)
(Standard Housing) to Treatment Groups
Diet Assignment

Performance Metrics
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Animal Selection
(e.g. Broilers, Pigs)

Trial Duration

Naringin Group(s)
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Click to download full resolution via product page

A generalized workflow for animal feed supplementation studies.

Antioxidant Mechanism of Naringin
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Naringin boosts the activity of key antioxidant enzymes.

Anti-inflammatory Signaling Pathway
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Naringin inhibits key pathways to reduce inflammation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Naringin as a Functional Supplement
in Animal Feed]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10753769#naringin-as-a-supplement-in-animal-feed]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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